Cas no 1340119-85-8 (3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine)

1340119-85-8 structure
Product Name:3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine
CAS No:1340119-85-8
Molecular Formula:C8H13F3N2
Molecular Weight:194.197432279587
CID:5188447
PubChem ID:63897907
3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine Properties
Names and Identifiers
-
- 3-(trifluoromethyl)-1-azabicyclo[2.2.2]octan-3-amine
- 3-(Trifluoromethyl)quinuclidin-3-amine
- 1-Azabicyclo[2.2.2]octan-3-amine, 3-(trifluoromethyl)-
- 3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine
-
- InChIKey: ITMFNIVBGBVCAR-UHFFFAOYSA-N
- Inchi: 1S/C8H13F3N2/c9-8(10,11)7(12)5-13-3-1-6(7)2-4-13/h6H,1-5,12H2
- SMILES: FC(C1(CN2CCC1CC2)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 0
- Heavy Atom Count: 13
- Complexity: 208
- XLogP3: 0.8
- Topological Polar Surface Area: 29.3
3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-170585-0.05g |
3-(trifluoromethyl)-1-azabicyclo[2.2.2]octan-3-amine |
1340119-85-8 | 0.05g |
$948.0 | 2023-09-20 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00981643-1g |
3-(Trifluoromethyl)-1-azabicyclo[2.2.2]octan-3-amine |
1340119-85-8 | 95% | 1g |
¥5383.0 | 2024-04-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1377382-50mg |
3-(Trifluoromethyl)quinuclidin-3-amine |
1340119-85-8 | 95% | 50mg |
¥20476.00 |
3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine Related Literature
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Yaqiong Li,Xin Wang,Jun Song,Junle Qu Chem. Commun., 2018,54, 11144-11147
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Zhi Dong,Jiang Wu,Xinyi Shen,Zan Hua,Guangming Liu Chem. Sci., 2023,14, 3938-3948
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Shaojun Qing,Xiaoning Hou,Yajie Liu,Hongjuan Xi,Xiang Wang,Cheng-meng Chen,Zhiwei Wu,Zhixian Gao RSC Adv., 2014,4, 52008-52011
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Anjaneyulu Kummari,Sreenath Pappuru,Debashis Chakraborty Polym. Chem., 2018,9, 4052-4062
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Dequan Zhang,Xumu Zhang Chem. Sci., 2022,13, 7215-7223
-
Andie R. Delaney,Benjamin J. Frogley,Anthony F. Hill Dalton Trans., 2019,48, 13674-13684
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Periklis Papadopoulos,Wilhelm Kossack,Friedrich Kremer Soft Matter, 2013,9, 1600-1603
1340119-85-8 (3-(trifluoromethyl)-1-azabicyclo2.2.2octan-3-amine) Related Products
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